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Core Components and Functions

The table below breaks down the key components of this ADC conjugate:

Component Description Function

Cytotoxic A DNA topoisomerase | inhibitor (IC50 = Damages DNA, triggers apoptosis
Payload 2.2 uM) [1] [2] [3]. (programmed cell death) [1] [4].
(Exatecan)

Linker (MC-Gly-
Gly-Phe-Gly)

Overall
Conjugate Role

Peptide sequence (cleavable) attached
to a maleimidocaproyl (MC) spacer and
a cyclopropane connector [2].

Combines payload and linker into a
single molecule [1].

Stable in circulation; cleaved by
lysosomal enzymes inside target cells
for targeted drug release [4].

Building block for constructing ADCs;
enables attachment to antibodies
targeting specific cancer cell markers

[1] [4].

The mechanism of action for the ADC is a multi-step process, illustrated below.
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ADC mechanism: from administration to inducing cell death.

Quantitative Physicochemical Profile

For experimental design, the precise physicochemical properties of the compound are crucial.

Property Specification

CAS Number 2414254-51-4 [1] [2] [3]

Molecular Formula Cs5HgoFNgO13 [1] [2] [3]

Molecular Weight 1074.12 g/mol [1] [2] [3]

Appearance White to off-white solid powder [2] [5]

Storage Powder: -20°C for 3 years; in solvent: -80°C for 1 year [1] [2]

Experimental Protocols for Research

Solubility and Stock Solution Preparation

The conjugate has low water solubility, so standard solvents are needed [2] [5].

¢ In Vitro Solubility: The compound may dissolve in DMSO. If not, alternative solvents like water,
ethanol, or DMF can be tried with a minute amount of product to avoid sample loss [2] [5].
¢ Stock Solution Preparation:
o Concentration: Prepare a 10 mM stock solution by dissolving 1 mg of product in 93.1 pL of an
appropriate solvent [2] [5].
o Aliquoting: Once prepared, aliquot the stock solution and store it at -20°C or -80°C. Avoid
repeated freeze-thaw cycles [2] [5].

In Vivo Formulation Guidelines
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For animal studies, here are two common injection formulations [2] [5]:

¢ Injection Formulation 1: DMSO : Tween 80 : Saline=10:5: 85
o Example: Mix 100 pL DMSO stock solution with 50 pL Tween 80, then add 850 pL saline.
¢ Injection Formulation 2: DMSO : PEG300 : Tween 80 : Saline =10:40:5:45
o Example: Mix 100 pL DMSO with 400 pL PEG300 and 50 pL Tween 80, then add 450 pL saline.

Note: These products are for research purposes only and not for human use [1] [2].

Key Experimental Workflow

A general workflow for using this compound in ADC research is as follows.

Conjugate to
Antibody
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Key steps for evaluating the ADC conjugate in research.

Research Context and Distinctions

e Stereochemistry Matters: The (R) cyclopropane designation is crucial. A related compound, MC-
Gly-Gly-Phe-Gly-(S)-Cyclopropane-Exatecan (CAS 2414254-52-5), exists and is a different
stereoisomer that should not be considered interchangeable [5].

¢ Proven Preclinical Concept: The scientific rationale for this conjugate is supported by a 2016 study
showing that trastuzumab ADCs prepared with exatecan derivatives connected via a Gly-Gly-Phe-Gly
spacer exhibited strong efficacy and low aggregation, including activity in trastuzumab-resistant
models [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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